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Compound of Interest

Compound Name:
4-Methoxyphenyl

trifluoromethanesulfonate

Cat. No.: B7805961 Get Quote

An In-Depth Technical Guide to the Commercial Availability and Application of 4-
Methoxyphenyl trifluoromethanesulfonate

Authored by a Senior Application Scientist
This guide provides researchers, scientists, and drug development professionals with a

comprehensive technical overview of 4-Methoxyphenyl trifluoromethanesulfonate (CAS No.

66107-29-7). Beyond a simple catalog of suppliers, this document delves into the practical

considerations of procurement, offers a validated protocol for in-house synthesis, and explores

its primary application as a highly effective electrophile in Suzuki-Miyaura cross-coupling

reactions.

Chemical Identity and Physicochemical Properties
4-Methoxyphenyl trifluoromethanesulfonate, commonly referred to as 4-methoxyphenyl

triflate, is a versatile organic reagent. Its structure features a triflate (-OTf) group, which is an

excellent leaving group, attached to an anisole ring. This inherent reactivity makes it a superior

alternative to traditional aryl halides in many catalytic processes.
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Property Value

CAS Number 66107-29-7

Molecular Formula C₈H₇F₃O₄S

Molecular Weight 256.20 g/mol [1][2]

Appearance Colorless to light yellow/orange clear liquid[3][4]

Boiling Point 125 °C at 18 mmHg[4]

Density 1.416 g/cm³[4]

Refractive Index 1.454[4]

Synonyms
Trifluoromethanesulfonic acid 4-methoxyphenyl

ester, 4-Methoxyphenyl triflate[1][2][3]

InChI Key XSTNIRWDULKNJE-UHFFFAOYSA-N[1]

Commercial Availability and Procurement Strategy
4-Methoxyphenyl trifluoromethanesulfonate is readily available from numerous chemical

suppliers, catering to a range of purity requirements and scales, from milligrams for initial

screening to kilograms for pilot studies.

Major Commercial Suppliers
The following table summarizes the offerings from several key suppliers. Purity and available

quantities are subject to change, and direct consultation with the supplier for the latest

information is recommended.
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Supplier Typical Purity
Common Grades &
Quantities

TCI Chemicals >97.0% (GC)[3]

Research grade (e.g., 5g,

25g). Bulk quantities available

upon request.[3]

Sigma-Aldrich 97% Research grade.

J&K Scientific 98% Research grade.[1]

Aladdin Scientific >97.0% (GC)
Offered in various sizes from

200mg to 100g and bulk.[2]

Apollo Scientific Not specified Supplier of fine chemicals.[5]

Procurement Workflow: A Scientist's Decision Matrix
Choosing the right supplier and grade is a critical first step. The decision process involves

balancing purity, cost, and availability against the demands of the specific application.
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Define Scale:
Screening vs. Production

Assess Purity Needs:
>97% vs. >99%

Evaluate Suppliers:
Cost, Availability, Documentation

Select Optimal Supplier Request Quote & Lead Time

Issue Purchase Order

QC Incoming Material
(e.g., NMR, GC-MS)

Release to Lab Inventory
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Dissolve 4-methoxyphenol
in anhydrous DCM

Cool to 0°C

Add Pyridine

Add Tf₂O dropwise

Warm to RT, stir 2-4h
(Monitor by TLC)

Aqueous Workup
(Quench, Wash)

Dry, Concentrate &
Purify via Chromatography

Pure 4-Methoxyphenyl
Trifluoromethanesulfonate
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Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂

Oxidative
Addition

Ar-Pd(II)-OTf(L₂)

Transmetalation

Ar-Pd(II)-Ar'(L₂)

Reductive
Elimination

Ar-Ar'
(4-Methoxybiphenyl)

Ar-OTf
(4-Methoxyphenyl triflate)

Ar'-B(OH)₂
(Phenylboronic acid)

Base

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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